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Compound of Interest

Compound Name: Nelivaptan

Cat. No.: B1678018

For Researchers, Scientists, and Drug Development Professionals

This document provides critical guidance on the proper handling and disposal of Nelivaptan, a
selective vasopressin V1b receptor antagonist. Adherence to these procedures is essential to
ensure laboratory safety, minimize environmental impact, and maintain regulatory compliance.
Nelivaptan is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects, necessitating careful management of all waste streams.[1]

Chemical and Physical Properties

A summary of key quantitative data for Nelivaptan is presented below for easy reference.
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Property Value Source
Molecular Formula C30H32CIN3OsS PubChem|[2]
Molecular Weight 630.1 g/mol PubChem|[2]

Acute toxicity, Oral (Category
o 4); Acute aquatic toxicity )
GHS Classification ) ] DC Chemicals[1]
(Category 1); Chronic aquatic

toxicity (Category 1)

H302: Harmful if swallowed;
Hazard Statements H410: Very toxic to aquatic life DC Chemicals[1]

with long lasting effects

] P264, P270, P273, P301 + .
Precautionary Statements DC Chemicals
P312, P330, P391, P501

Powder: -20°C for up to 3
Storage Conditions years. In solvent: -80°C for up TargetMol

to 1 year.

Experimental Protocols: Disposal Procedures

The primary directive for the disposal of Nelivaptan is to "Dispose of contents/container to an
approved waste disposal plant” (P501). The following step-by-step protocol is designed to meet
this requirement while ensuring the safety of laboratory personnel.

Step 1: Personal Protective Equipment (PPE)

Before handling Nelivaptan, ensure appropriate PPE is worn, including:
o Safety glasses or goggles
o Chemical-resistant gloves

o Laboratory coat

Step 2: Waste Segregation
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All materials contaminated with Nelivaptan must be segregated as hazardous chemical waste.
This includes:

e Unused or expired solid Nelivaptan

e Solutions containing Nelivaptan

o Empty original containers

o Contaminated labware (e.qg., vials, pipette tips, weighing boats)

o Contaminated cleaning materials (e.g., absorbent pads, wipes)

Step 3: Preparing for Disposal

e Solid Waste:

o Collect all solid waste, including contaminated consumables, in a designated, clearly
labeled, and sealable hazardous waste container.

o The container should be labeled "Hazardous Waste" and include the chemical name
"Nelivaptan.”

e Liquid Waste:

o Collect all agueous and solvent-based solutions containing Nelivaptan in a dedicated,
leak-proof, and clearly labeled hazardous waste container.

o Do not mix with incompatible waste streams. Nelivaptan is incompatible with strong
acids/alkalis and strong oxidizing/reducing agents.

o The container must be labeled "Hazardous Waste" and list "Nelivaptan" and the solvent
system used.

o Empty Containers:

o Original containers of Nelivaptan, even if empty, should be treated as hazardous waste
and placed in the designated solid waste container. Do not rinse and reuse.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1678018?utm_src=pdf-body
https://www.benchchem.com/product/b1678018?utm_src=pdf-body
https://www.benchchem.com/product/b1678018?utm_src=pdf-body
https://www.benchchem.com/product/b1678018?utm_src=pdf-body
https://www.benchchem.com/product/b1678018?utm_src=pdf-body
https://www.benchchem.com/product/b1678018?utm_src=pdf-body
https://www.benchchem.com/product/b1678018?utm_src=pdf-body
https://www.benchchem.com/product/b1678018?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678018?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Step 4: Final Disposal

o Store the sealed and labeled hazardous waste containers in a designated and secure area
within the laboratory, away from general waste.

» Arrange for the collection of the hazardous waste by a licensed and approved chemical
waste disposal contractor, in accordance with institutional and local regulations.

Logical Workflow for Nelivaptan Disposal

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of Nelivaptan waste.
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Nelivaptan Waste Generated
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Caption: Workflow for the safe disposal of Nelivaptan waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Disposal Procedures for
Nelivaptan]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678018#nelivaptan-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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